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2,2,2-Trimethyldisilane-1,1,1-triyl

triacetate

CAS No.: 53580-48-6

Cat. No.: B13755451
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A Technical Guide for Advanced Materials & Chemical
Synthesis
Executive Summary
The transition from monosilane to higher-order silane precursors has revolutionized thin-film

deposition and organic silylation strategies. Acetoxy-functionalized disilanes (e.g., 1,2-

diacetoxy-1,1,2,2-tetramethyldisilane) represent a critical class of precursors that combine the

high reactivity of the Si-Si bond with the clean leaving-group chemistry of the acetoxy ligand.

This guide analyzes the physicochemical properties, synthesis protocols, and mechanistic

pathways of these precursors.[1] While their primary utility lies in Atomic Layer Deposition

(ALD) and Chemical Vapor Deposition (CVD) for semiconductor fabrication, their unique

reactivity profile offers emerging utility in pharmaceutical intermediate synthesis as mild

silylating agents and precursors for silicon-bioisosteres.
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Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7][8]
Acetoxy disilanes are characterized by the presence of one or more acetoxy groups (–O–

C(=O)–CH₃) attached to a disilane backbone. The acetoxy ligand serves as a "pseudohalide,"

offering reactivity similar to chlorosilanes but without the generation of corrosive HCl

byproducts.

Key Compounds of Interest
Compound
Name

Structure
CAS No.
(Representativ
e)

State (STP)
Reactivity
Profile

1,2-Diacetoxy-

1,1,2,2-

tetramethyldisila

ne

AcO–Si(Me)₂–

Si(Me)₂–OAc
N/A (Custom) Liquid

High thermal

stability; Si-Si

cleavage

accessible.[2]

Hexacetoxydisila

ne

(AcO)₃Si–

Si(OAc)₃
N/A

Solid/Viscous

Liquid

Extreme

hydrolytic

sensitivity;

Oxygen-rich

precursor.

Acetoxy-

pentamethyldisila

ne

Me₃Si–Si(Me)₂–

OAc
N/A Liquid

Monofunctional

silylating agent;

Volatile.

Comparative Properties Table
Note: Exact boiling points for specific acetoxy derivatives are often proprietary or determined

empirically relative to their chloro-analogs.
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Property
Chlorodisilanes
(Precursor)

Acetoxy-Disilanes
(Product)

Impact on
Application

Leaving Group Chloride (-Cl) Acetoxy (-OAc)

Acetoxy yields acetic

acid (weaker acid) vs.

HCl.

Boiling Point

Lower (e.g., 1,2-

dichloro-Me₄Si₂:

~144°C)

Higher (due to

polarity/MW)

Requires heated

delivery lines for

CVD/ALD.

Hydrolysis Violent, releases HCl Rapid, releases AcOH

Easier handling in

stainless steel

systems (less

corrosion).

Si-Si Bond Energy ~220-250 kJ/mol ~220-250 kJ/mol

Enables low-

temperature

deposition (<400°C).

Synthesis & Manufacturing Protocols
The synthesis of acetoxy-functionalized disilanes is predominantly achieved through

nucleophilic substitution on chlorodisilanes using acetic anhydride or acetate salts.

Protocol: Synthesis of 1,2-Diacetoxy-1,1,2,2-
tetramethyldisilane
This protocol is adapted from standard organosilicon acetylation methodologies.

Reagents:

1,2-Dichlorotetramethyldisilane (1.0 equiv)

Acetic Anhydride (2.2 equiv)

Catalyst: Sodium Acetate (anhydrous) or Pyridine (trace)

Solvent: None (Neat) or Dichloromethane (if temperature control is needed)
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Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen

inlet, and addition funnel.

Charging: Charge the flask with 1,2-dichlorotetramethyldisilane under inert atmosphere (N₂

or Ar).

Addition: Add acetic anhydride dropwise at room temperature. The reaction is exothermic.

Reaction: Heat the mixture to reflux (approx. 100–120°C) for 4–6 hours. The byproduct,

acetyl chloride (BP: 51°C), can be distilled off continuously to drive the equilibrium.

Mechanism:[3][4][5]Si-Cl + Ac₂O → Si-OAc + AcCl

Purification:

Remove excess acetic anhydride via vacuum stripping.

Purify the target acetoxy disilane via fractional distillation under reduced pressure.

Validation: Confirm structure via ¹H NMR (Singlet for Si-Me ~0.4 ppm; Singlet for OAc ~2.0

ppm).

Diagram: Synthesis Workflow

Reaction Mechanism

Chlorodisilane
Precursor

Reactor
(Reflux 120°C)

Acetic Anhydride
(Excess)

Acetyl Chloride
(Distillate)

Removal drives
equilibrium

Crude Acetoxy
Disilane

Vacuum
Distillation

Pure Acetoxy
Disilane

Nucleophilic Substitution:
Si-Cl + Ac2O -> Si-OAc + AcCl
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Click to download full resolution via product page

Caption: Synthesis workflow for converting chlorodisilanes to acetoxy-disilanes via anhydride

exchange.

Deposition Mechanisms (ALD/CVD)[13]
In semiconductor applications, acetoxy disilanes are used to deposit Silicon Oxide (SiO₂) or

Silicon Nitride (SiN) films. The acetoxy group acts as a built-in oxygen source (for oxides) or a

clean leaving group.

Mechanism 1: Atomic Layer Deposition (ALD) of SiO₂
The ALD process relies on self-limiting surface reactions.

Pulse A (Precursor): Acetoxy disilane adsorbs onto the hydroxylated surface. The acetoxy

group may react with surface -OH groups, releasing acetic acid.

Purge: Removal of excess precursor and acetic acid.

Pulse B (Oxidant): Ozone (O₃) or H₂O plasma attacks the Si-Si backbone and remaining

ligands, forming the SiO₂ lattice.

Diagram: ALD Surface Chemistry
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Caption: ALD mechanism showing the ligand exchange of acetoxy groups and subsequent

oxidation.

Applications in Drug Development & Organic
Synthesis
While primarily industrial, the unique chemistry of acetoxy disilanes offers specific advantages

for the pharmaceutical chemist, particularly in Silicon-Bioisostere development.

A. Silylation Reagents
Acetoxy disilanes can act as mild silylating agents. Unlike chlorosilanes, which generate HCl

(requiring stoichiometric base scavengers), acetoxy silanes generate acetic acid.
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Utility: Silylation of acid-sensitive alcohols or amines in late-stage drug functionalization.

Protocol Insight: The reaction often proceeds without added base if the substrate can

tolerate acetic acid, or with weak bases (pyridine) to buffer the system.

B. Si-Si Bond Cleavage (Silyl Anion Generation)
The Si-Si bond in acetoxy disilanes can be cleaved by nucleophiles (e.g., alkoxides or

organolithiums) to generate silyl anions or silyl-metal species.

Application: Synthesis of Acylsilanes or Sila-heterocycles.

Mechanism: Nucleophilic attack at the silicon atom bearing the acetoxy group can trigger a

rearrangement or cleavage, allowing the introduction of a silyl moiety into a carbon

framework (e.g., creating a sila-proline derivative).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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